Cas no 1023813-16-2 (2-Chloro-8-methyl-9H-purine)

2-Chloro-8-methyl-9H-purine structure
2-Chloro-8-methyl-9H-purine structure
Product Name:2-Chloro-8-methyl-9H-purine
CAS No:1023813-16-2
MF:C6H5ClN4
MW:168.583698987961
MDL:MFCD09881207
CID:4559395
PubChem ID:24903940
Update Time:2024-11-04

2-Chloro-8-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-8-methyl-9H-purine
    • 2-chloro-8-methyl-7H-purine
    • Methylchlorpurin
    • PB38909
    • SB20672
    • SCHEMBL1551962
    • EN300-3199768
    • AS-77762
    • CS-0057549
    • YQB81316
    • AKOS006313001
    • SCHEMBL26644552
    • P10835
    • 1023813-16-2
    • MFCD09881207
    • 2-Chloro-8-methyl-9H-purine
    • MDL: MFCD09881207
    • Inchi: 1S/C6H5ClN4/c1-3-9-4-2-8-6(7)11-5(4)10-3/h2H,1H3,(H,8,9,10,11)
    • InChI Key: QTDVTNJGWFCHND-UHFFFAOYSA-N
    • SMILES: ClC1N=CC2=C(N=1)N=C(C)N2

Computed Properties

  • Exact Mass: 168.020274g/mol
  • Monoisotopic Mass: 168.020274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 168.58g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.5

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